molecular formula C18H22O2 B4076471 1,1'-[1,2-ethanediylbis(oxy)]bis(4-ethylbenzene)

1,1'-[1,2-ethanediylbis(oxy)]bis(4-ethylbenzene)

Cat. No.: B4076471
M. Wt: 270.4 g/mol
InChI Key: NZBXYZCYUWXKHJ-UHFFFAOYSA-N
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Description

1,1'-[1,2-ethanediylbis(oxy)]bis(4-ethylbenzene), commonly known as DEEB, is a chemical compound that has been widely used in scientific research. It is a colorless liquid with a molecular formula of C20H26O2 and a molecular weight of 298.42 g/mol. DEEB has shown promising results in various research applications due to its unique properties.

Mechanism of Action

The mechanism of action of DEEB involves the formation of covalent bonds between the DEEB molecule and the polymeric material. This results in the crosslinking of the polymer chains, which improves the mechanical properties of the material. The crosslinking also improves the chemical and thermal stability of the material.
Biochemical and Physiological Effects:
DEEB has no known biochemical or physiological effects in humans. However, it has been shown to have low acute toxicity in animal studies.

Advantages and Limitations for Lab Experiments

DEEB has several advantages as a crosslinking agent for polymeric materials. It is easy to handle and has a low toxicity. It also has good compatibility with various polymeric materials. However, DEEB has some limitations, including its low reactivity towards some polymeric materials and its sensitivity to moisture.

Future Directions

There are several future directions for the use of DEEB in scientific research. One potential application is in the preparation of biodegradable polymeric materials. DEEB could be used as a crosslinking agent for the preparation of polymeric materials that are biodegradable and environmentally friendly. Another potential application is in the preparation of polymeric materials with improved thermal and chemical stability. DEEB could be used as a crosslinking agent for the preparation of polymeric materials that can withstand high temperatures and harsh chemical environments. Finally, DEEB could be used in the preparation of polymeric materials with improved mechanical properties, such as increased strength and toughness.

Scientific Research Applications

DEEB has been extensively used in scientific research as a crosslinking agent for the preparation of various polymeric materials. It has been used in the preparation of polyurethane foams, which have been used in various applications, including insulation and cushioning materials. DEEB has also been used in the preparation of polymeric coatings, which have been used in the automotive and aerospace industries.

Properties

IUPAC Name

1-ethyl-4-[2-(4-ethylphenoxy)ethoxy]benzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22O2/c1-3-15-5-9-17(10-6-15)19-13-14-20-18-11-7-16(4-2)8-12-18/h5-12H,3-4,13-14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NZBXYZCYUWXKHJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)OCCOC2=CC=C(C=C2)CC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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